molecular formula C8H14Cl2N4 B164543 2-(1-Piperazinyl)pyrimidine dihydrochloride CAS No. 94021-22-4

2-(1-Piperazinyl)pyrimidine dihydrochloride

Cat. No. B164543
CAS RN: 94021-22-4
M. Wt: 237.13 g/mol
InChI Key: ZNZGJSLHXOMREP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1-Piperazinyl)pyrimidine, also known as 1-(2-Pyrimidyl)piperazine or 1-PP, is a chemical compound and a derivative of piperazine . It is known to act as an antagonist of the α2-adrenergic receptor and, to a lesser extent, as a partial agonist of the 5-HT1A receptor . It is a major metabolite of Tandospirone .


Synthesis Analysis

The synthesis of 2-(1-Piperazinyl)pyrimidine involves a stirred solution of piperazine and K2CO3 in water, to which chloropyrimidine is added in small portions at 50-65°C . The mixture is stirred for 1 hour at 60-65°C and cooled to 35°C. The yellow solid, 1,4-bispyrimidylpiperazine byproduct, is filtered off, and the filtrate is then extracted three times with chloroform, dried over Na2SO4, and evaporated in vacuum to give compound 18 .


Molecular Structure Analysis

The molecular formula of 2-(1-Piperazinyl)pyrimidine dihydrochloride is C8H12N4·2HCl . The molecular weight is 237.13 . The SMILES string representation is C1CN(CCN1)c2ncccn2.Cl.Cl .


Chemical Reactions Analysis

1-(2-Pyrimidyl)piperazine may be used as a derivatization reagent for the carboxyl groups on peptides . It can also be used in the spectrophotometric analysis of phosphopeptides .


Physical And Chemical Properties Analysis

2-(1-Piperazinyl)pyrimidine dihydrochloride is a crystal in form and is white in color . It has a melting point of 282-287°C . The density is 1.158 g/mL at 25°C .

Scientific Research Applications

Pharmacological Metabolite

“2-(1-Piperazinyl)pyrimidine dihydrochloride” is known to be a metabolite of buspirone , which is an anxiolytic psychoactive drug with serotonergic and dopaminergic properties. As a metabolite, it may play a role in the pharmacokinetics and pharmacodynamics of buspirone within the body, potentially contributing to its therapeutic effects or side effects .

Derivatization Reagent in Peptide Analysis

In the field of peptide analysis, this compound serves as a derivatization reagent for the carboxyl groups on peptides . This application is crucial during spectrophotometric analysis, particularly in the study of phosphopeptides, as it allows for better detection and quantification of these molecules .

Mechanism of Action

Safety and Hazards

2-(1-Piperazinyl)pyrimidine dihydrochloride may cause respiratory irritation, serious eye irritation, and skin irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes .

Future Directions

While specific future directions for 2-(1-Piperazinyl)pyrimidine dihydrochloride are not mentioned in the search results, it is noted that 1-(2-Pyrimidyl)piperazine may be used for the synthesis of other compounds . This suggests potential future applications in the synthesis of new chemical compounds.

properties

IUPAC Name

2-piperazin-1-ylpyrimidine;dihydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12N4.2ClH/c1-2-10-8(11-3-1)12-6-4-9-5-7-12;;/h1-3,9H,4-7H2;2*1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZNZGJSLHXOMREP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1)C2=NC=CC=N2.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H14Cl2N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70240234
Record name 2-Piperazinylpyrimidine dihydrochloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70240234
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

237.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1-Piperazinyl)pyrimidine dihydrochloride

CAS RN

94021-22-4
Record name 2-Piperazinylpyrimidine dihydrochloride
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0094021224
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-Piperazinylpyrimidine dihydrochloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70240234
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-piperazinylpyrimidine dihydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.092.154
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(1-Piperazinyl)pyrimidine dihydrochloride
Reactant of Route 2
Reactant of Route 2
2-(1-Piperazinyl)pyrimidine dihydrochloride
Reactant of Route 3
2-(1-Piperazinyl)pyrimidine dihydrochloride
Reactant of Route 4
Reactant of Route 4
2-(1-Piperazinyl)pyrimidine dihydrochloride
Reactant of Route 5
Reactant of Route 5
2-(1-Piperazinyl)pyrimidine dihydrochloride
Reactant of Route 6
Reactant of Route 6
2-(1-Piperazinyl)pyrimidine dihydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.